3-(4-Fluorophenyl)-5-{1-[3-(2-methoxyphenyl)propanoyl]pyrrolidin-2-yl}-1,2,4-oxadiazole

• IUPAC Name: 1-[2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-3-(2-methoxyphenyl)propan-1-one
• InChI: InChI=1S/C22H22FN3O3/c1-28-19-7-3-2-5-15(19)10-13-20(27)26-14-4-6-18(26)22-24-21(25-29-22)16-8-11-17(23)12-9-16/h2-3,5,7-9,11-12,18H,4,6,10,13-14H2,1H3
• InChI Key: BJNZSBTXCIHIRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCC(=O)N2CCCC2C3=NC(=NO3)C4=CC=C(C=C4)F
• Molecular Formula: C22H22FN3O3
• Molecular Weight: 395.4 g/mol

Description

The compound “3-(4-Fluorophenyl)-5-{1-[3-(2-methoxyphenyl)propanoyl]pyrrolidin-2-yl}-1,2,4-oxadiazole” is a complex organic molecule that contains several functional groups and structural features. It includes a fluorophenyl group, a methoxyphenyl group, a propanoyl group, a pyrrolidinyl group, and an oxadiazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or structural feature. The exact synthesis would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a heterocyclic ring. The fluorophenyl and methoxyphenyl groups would likely contribute to the compound’s overall polarity, while the oxadiazole ring could potentially participate in aromatic stacking interactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the various functional groups it contains. For example, the fluorine atom in the fluorophenyl group is highly electronegative, which could make this group a target for nucleophilic attack. Similarly, the methoxy group could potentially undergo reactions involving the breaking of the carbon-oxygen bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its overall polarity, while its melting and boiling points would depend on the strength of the intermolecular forces present.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were designed as a drug, it might interact with specific proteins or enzymes in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the specific conditions under which it is handled.

Future Directions

Future research on this compound could involve exploring its potential uses, investigating its mechanism of action, or optimizing its synthesis.